Cas no 114224-82-7 (2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl-)

2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl- structure
114224-82-7 structure
Product name:2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl-
CAS No:114224-82-7
MF:C18H20S3
MW:332.546401023865
CID:1202412
PubChem ID:59169074

2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl-
    • 3,4,3',4',3'',4''-Hexamethyl-2,2'-5',2''-terthienyl
    • 3,3',3',4,4',4'-Hexamethyl-2,2:5',2'-bithiophene
    • SCHEMBL13156369
    • 114224-82-7
    • Inchi: InChI=1S/C18H20S3/c1-9-7-19-15(11(9)3)17-13(5)14(6)18(21-17)16-12(4)10(2)8-20-16/h7-8H,1-6H3
    • InChI Key: URTQCDXIJLVJOM-UHFFFAOYSA-N
    • SMILES: CC1=CSC(=C1C)C2=C(C(=C(S2)C3=C(C(=CS3)C)C)C)C

Computed Properties

  • Exact Mass: 332.07271416g/mol
  • Monoisotopic Mass: 332.07271416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.7Ų
  • XLogP3: 6.5

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